An In-depth Technical Guide to the Molecular Structure and Synthesis of Carbetocin
An In-depth Technical Guide to the Molecular Structure and Synthesis of Carbetocin
For Researchers, Scientists, and Drug Development Professionals
Carbetocin is a long-acting synthetic nonapeptide analogue of the human hormone oxytocin, utilized primarily for the prevention of postpartum hemorrhage by inducing uterine contractions.[1][2][3] Its enhanced stability and prolonged duration of action compared to oxytocin offer significant clinical advantages, particularly in settings where cold-chain storage is unreliable.[4][5] This document provides a comprehensive overview of Carbetocin's molecular architecture and the prevalent methods for its chemical synthesis, with a focus on solid-phase peptide synthesis.
Molecular Structure of Carbetocin
Carbetocin's structure is closely related to oxytocin, with key modifications that increase its half-life and thermal stability.[4][6] It is an oligopeptide consisting of nine amino acid residues.[7] The primary structure features a cyclic component formed by a thioether bond, which replaces the disulfide bridge found in oxytocin.[4][8] This substitution of a methylene group for a sulfur atom in the disulfide bridge enhances the molecule's resistance to enzymatic degradation.[6][8]
The amino acid sequence of Carbetocin is Butyryl-Tyr(Me)-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2.[8] A defining feature is the sulfide bond between the N-terminal butyric acid and the cysteine residue at position 6.[8]
Table 1: Molecular Properties of Carbetocin
| Property | Value |
| Molecular Formula | C45H69N11O12S[6][8][9] |
| Molecular Weight | 988.18 g/mol [8][9] |
| CAS Registry Number | 37025-55-1[6][8] |
| Amino Acid Sequence | Butyryl-Tyr(Me)-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2[8] |
| One-Letter Sequence | Butyryl-Y(Me)-IQNCPLG-NH2[8] |
| Structure Type | Cyclic nonapeptide analogue[7] |
Synthesis of Carbetocin
The predominant method for Carbetocin synthesis is Solid-Phase Peptide Synthesis (SPPS) , a technique that builds the peptide chain sequentially while it is attached to an insoluble polymer support (resin).[7][10][11] This approach simplifies the purification process as excess reagents and by-products are removed by simple filtration and washing.[12]
The synthesis of Carbetocin via SPPS can be conceptually broken down into several key stages, from the preparation of the resin to the final purification of the peptide.
The following protocol is a representative methodology synthesized from common practices in peptide chemistry and patent literature.[7][10][13] Specific reagents and reaction times may be optimized.
1. Resin Preparation and First Amino Acid Coupling:
-
Resin: Rink Amide resin is commonly used as the solid support.[10][13]
-
Procedure: Swell the resin in a suitable solvent like N,N-Dimethylformamide (DMF). The first amino acid, Fmoc-Gly-OH, is coupled to the resin using a condensing agent such as N,N'-Diisopropylcarbodiimide (DIC) and an activator like 1-Hydroxybenzotriazole (HOBt) in DMF.[10] The reaction is monitored for completion. The resin is then washed thoroughly with DMF and Dichloromethane (DCM).
2. Peptide Chain Elongation:
-
Deprotection: The Fmoc protecting group from the resin-bound glycine is removed using a 20% solution of piperidine in DMF.[10] This exposes the free amine for the next coupling step. The resin is washed to remove piperidine.
-
Coupling: The next Fmoc-protected amino acid (Fmoc-Leu-OH) is pre-activated with DIC/HOBt and added to the resin. The coupling reaction is allowed to proceed until completion.
-
Cycle Repetition: The deprotection and coupling steps are repeated sequentially for each amino acid in the Carbetocin sequence: Fmoc-Pro-OH, Fmoc-Cys(Trt)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Gln(Trt)-OH, Fmoc-Ile-OH, and Fmoc-Tyr(Me)-OH.[10] Side chains of Cys, Asn, and Gln are protected with groups like Trityl (Trt) to prevent side reactions.[10]
3. N-Terminal Modification and Cyclization:
-
N-Terminal Coupling: After the final amino acid (Fmoc-Tyr(Me)-OH) is coupled and its Fmoc group removed, a precursor for the N-terminal butyric acid moiety with a reactive group for cyclization (e.g., 4-mercaptobutyric acid or a precursor) is coupled to the N-terminus.[14]
-
On-Resin Cyclization: The protecting group on the Cys side chain is selectively removed. The thioether bond is then formed on the solid support, often mediated by a base in a solvent like DMF.[7] This intramolecular reaction links the N-terminal moiety to the cysteine side chain.
4. Cleavage and Deprotection:
-
Cleavage Cocktail: The peptide-resin is treated with a cleavage cocktail, typically containing a strong acid like Trifluoroacetic acid (TFA).[13] This cocktail cleaves the peptide from the resin and simultaneously removes the remaining side-chain protecting groups (e.g., Trt). Scavengers such as triisopropylsilane (TIS) and water are included to prevent side reactions.[13]
-
Precipitation: The cleaved peptide is precipitated from the cleavage mixture using cold diethyl ether, washed, and collected by centrifugation.
5. Purification and Final Preparation:
-
Purification: The crude Carbetocin peptide is purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[11]
-
Lyophilization: The purified fractions containing Carbetocin are pooled and lyophilized (freeze-dried) to obtain the final product as a white powder.[7]
Table 2: Common Reagents in Carbetocin Solid-Phase Synthesis
| Reagent | Function |
| Rink Amide Resin | Solid support for peptide assembly.[10][13] |
| Fmoc-Amino Acids | Building blocks with temporary N-terminal protection.[7][10] |
| Piperidine in DMF (20%) | Reagent for Fmoc group removal (deprotection).[10] |
| DIC / HOBt | Condensing agent and activator for amide bond formation.[10] |
| TFA / TIS / H2O | Cleavage cocktail to release peptide from resin and remove side-chain protecting groups.[13] |
| DMF / DCM | Solvents for swelling resin, coupling, and washing. |
Mechanism of Action and Signaling Pathway
Carbetocin functions as an agonist at oxytocin receptors, which are G-protein coupled receptors (GPCRs) located on the smooth muscle cells of the uterus (myometrium).[1][2][15] The density of these receptors increases significantly during pregnancy, peaking at the time of delivery.[15]
Binding of Carbetocin to the oxytocin receptor initiates a signaling cascade that leads to uterine contractions.
The binding of Carbetocin activates the Gq alpha subunit of the G-protein complex.[2] This, in turn, activates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium (Ca²⁺) stores. The resulting increase in cytosolic Ca²⁺ concentration leads to the contraction of the uterine smooth muscle, which helps to constrict uterine blood vessels and control postpartum bleeding.[2]
References
- 1. Facebook [cancer.gov]
- 2. What is the mechanism of Carbetocin? [synapse.patsnap.com]
- 3. Carbetocin for preventing postpartum haemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Synthesis of carbetocin using photochemical cyclization conditions [morressier.com]
- 5. Carbetocin for the Prevention of Post-Partum Hemorrhage: A Review of Clinical Effectiveness, Cost-Effectiveness, and Guidelines - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. Carbetocin | C45H69N11O12S | CID 16681432 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. CN101555272A - Solid phase preparation method of carbetocin - Google Patents [patents.google.com]
- 8. cpcscientific.com [cpcscientific.com]
- 9. GSRS [precision.fda.gov]
- 10. CN104592362A - Synthesis process of carbetocin - Google Patents [patents.google.com]
- 11. Separation and identification of peptide mixtures in a synthesis crude of carbetocin by liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. peptide.com [peptide.com]
- 13. WO2017097194A1 - Completely-solid-phase preparation method for carbetocin - Google Patents [patents.google.com]
- 14. Unified Patents - Analytics Portal [portal.unifiedpatents.com]
- 15. go.drugbank.com [go.drugbank.com]
